A-CRYSTALLIN

• CAS RN: 11046-99-4
• Molecular Formula: C32H41N3O7

Description

A-Crystallin is a major protein found in the lens and the cornea of the eye, contributing to the transparency of these structures. It is also identified in other places such as the heart, and in aggressive breast cancer tumors. This compound is a member of the family of small heat-shock proteins. It consists of two subunits, αA and αB. The main function of this compound is to increase the refractive index while not obstructing light.

Synthesis Analysis

The synthesis of this compound is developmentally regulated in a temporal and spatial manner in the lens. The this compound family consists of two similar, highly conserved genes (αA and αB) that are situated on different chromosomes.

Molecular Structure Analysis

The three-dimensional structure of native this compound is unknown due to its highly heterogeneous nature. The modeling based on electron microscopy analysis shows that the main population of the this compound polydisperse complex is represented by oligomeric particles of rounded, slightly ellipsoidal shape with a diameter of about 13.5 nm.

Chemical Reactions Analysis

This compound has molecular chaperoning activity. There is evidence of an enhanced chaperone function of this compound during its dissociation into smaller components. This may indirectly indicate that the formation of heterogeneous complexes is probably necessary to preserve this compound in a state inactive before stressful conditions.

Physical And Chemical Properties Analysis

This compound is a water-soluble protein. Its concentration in the human eye lens is extremely high (about 450 mg/mL). The stability, structure, aggregation, and molecular chaperone activity of this compound differ significantly from species to species.

Mechanism of Action

A-Crystallin acts as a molecular chaperone and forms a stable complex with partially unfolded proteins. The heterogeneity of the this compound complex is an evolutionary adaptation that protects this compound from crystallization.

Safety and Hazards

While A-Crystallin itself does not pose any known hazards, it’s worth noting that exposure to crystalline silica, a different substance, can lead to serious health issues such as silicosis, lung cancer, chronic obstructive pulmonary disease (COPD), and kidney disease.

Future Directions

Research is ongoing to understand the structure-function relationship of A-Crystallin in a broader sense. There is potential for the development of drugs or analogs that can revert back this compound activity and inhibit hyperglycemia and oxidative stress-mediated eye cell damage.